N-(4-(4-bromophenyl)thiazol-2-yl)-3-((4-chlorophenyl)sulfonyl)propanamide

• IUPAC Name: N-[4-(4-bromophenyl)-1,3-thiazol-2-yl]-3-(4-chlorophenyl)sulfonylpropanamide
• InChI: InChI=1S/C18H14BrClN2O3S2/c19-13-3-1-12(2-4-13)16-11-26-18(21-16)22-17(23)9-10-27(24,25)15-7-5-14(20)6-8-15/h1-8,11H,9-10H2,(H,21,22,23)
• InChI Key: HPEKVBWREXAUQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CSC(=N2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)Cl)Br
• Molecular Formula: C18H14BrClN2O3S2
• Molecular Weight: 485.8 g/mol

Description

N-(4-(4-bromophenyl)thiazol-2-yl)-3-((4-chlorophenyl)sulfonyl)propanamide, also known as BPTP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. BPTP belongs to the class of sulfonamide compounds that have been extensively studied for their biological activities.

Scientific Research Applications

Alzheimer’s Disease Treatment

Rehman et al. (2018) synthesized a series of N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide to evaluate new drug candidates for Alzheimer’s disease. These compounds were screened for enzyme inhibition activity against acetylcholinesterase (AChE), a key target in Alzheimer's treatment, showing potential as new drug candidates with evaluated validity through hemolytic activity (Rehman et al., 2018).

Antimicrobial and Cytotoxic Activities

Dawbaa et al. (2021) explored the synthesis of novel 2-heteroaryl-N-[4-(substituted aryl)thiazol-2-yl]propanamide derivatives and investigated their antimicrobial activity. Some derivatives showed high antibacterial activity and anticandidal effects, while others exhibited cytotoxic activity against human leukemia cells and mouse embryonic fibroblast cells, indicating their potential for therapeutic applications (Dawbaa et al., 2021).

Antiviral Activity

Chen et al. (2010) synthesized 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives and evaluated their anti-tobacco mosaic virus activity. The study found that certain compounds possessed significant antiviral activities, showcasing the potential of these derivatives in antiviral research (Chen et al., 2010).

Antimicrobial Evaluation

Kubba and Rahim (2018) synthesized 2-amino-4-(4-chlorophenyl)-1,3-thiazole derivatives and evaluated their antimicrobial activity. The compounds showed moderate antibacterial activity against Gram-positive bacteria and high antifungal activity against Candida species, highlighting their potential as antimicrobial agents (Kubba & Rahim, 2018).

Anticonvulsant Agents

Farag et al. (2012) investigated heterocyclic compounds containing a sulfonamide thiazole moiety for anticonvulsant activity. The study found that several synthesized compounds showed protection against picrotoxin-induced convulsion, suggesting their use as potential anticonvulsant agents (Farag et al., 2012).